Cas no 1697663-59-4 (2-{(benzyloxy)carbonylamino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid)
2-{(benzyloxy)carbonylamino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(benzyloxy)carbonylamino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid
- EN300-12429415
- 2-{[(benzyloxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid
- 1697663-59-4
-
- Inchi: 1S/C15H17N3O4/c1-10-12(8-16-18(10)2)13(14(19)20)17-15(21)22-9-11-6-4-3-5-7-11/h3-8,13H,9H2,1-2H3,(H,17,21)(H,19,20)
- InChI Key: MVDFUMHHKZSEMQ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(NC(C(=O)O)C1C=NN(C)C=1C)=O
Computed Properties
- Exact Mass: 303.12190603g/mol
- Monoisotopic Mass: 303.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 93.4Ų
2-{(benzyloxy)carbonylamino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12429415-0.05g |
2-{[(benzyloxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid |
1697663-59-4 | 0.05g |
$972.0 | 2023-05-24 | ||
| Enamine | EN300-12429415-0.1g |
2-{[(benzyloxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid |
1697663-59-4 | 0.1g |
$1019.0 | 2023-05-24 | ||
| Enamine | EN300-12429415-0.25g |
2-{[(benzyloxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid |
1697663-59-4 | 0.25g |
$1065.0 | 2023-05-24 | ||
| Enamine | EN300-12429415-0.5g |
2-{[(benzyloxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid |
1697663-59-4 | 0.5g |
$1111.0 | 2023-05-24 | ||
| Enamine | EN300-12429415-1.0g |
2-{[(benzyloxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid |
1697663-59-4 | 1g |
$1157.0 | 2023-05-24 | ||
| Enamine | EN300-12429415-2.5g |
2-{[(benzyloxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid |
1697663-59-4 | 2.5g |
$2268.0 | 2023-05-24 | ||
| Enamine | EN300-12429415-5.0g |
2-{[(benzyloxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid |
1697663-59-4 | 5g |
$3355.0 | 2023-05-24 | ||
| Enamine | EN300-12429415-10.0g |
2-{[(benzyloxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid |
1697663-59-4 | 10g |
$4974.0 | 2023-05-24 | ||
| Enamine | EN300-12429415-50mg |
2-{[(benzyloxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid |
1697663-59-4 | 50mg |
$912.0 | 2023-10-02 | ||
| Enamine | EN300-12429415-100mg |
2-{[(benzyloxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid |
1697663-59-4 | 100mg |
$956.0 | 2023-10-02 |
2-{(benzyloxy)carbonylamino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-{(benzyloxy)carbonylamino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid
Comprehensive Guide to 2-{(benzyloxy)carbonylamino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 1697663-59-4)
2-{(benzyloxy)carbonylamino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 1697663-59-4) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often referred to as a benzyloxycarbonyl-protected amino acid derivative, plays a crucial role in peptide synthesis and medicinal chemistry. Its unique structure, featuring a 1,5-dimethyl-1H-pyrazole moiety and a carboxylic acid functional group, makes it a valuable intermediate for drug discovery and development.
The growing interest in pyrazole-based compounds has surged due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are increasingly exploring 2-{(benzyloxy)carbonylamino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid as a building block for novel therapeutics. Its CAS No. 1697663-59-4 is frequently searched in academic and industrial databases, highlighting its relevance in modern chemistry.
One of the key advantages of this compound is its compatibility with solid-phase peptide synthesis (SPPS), a widely used technique in biotechnology. The benzyloxycarbonyl (Cbz) protecting group ensures selective reactivity, enabling precise modifications during multi-step reactions. This feature aligns with the rising demand for custom peptide synthesis and drug design optimization, topics frequently queried in scientific forums and search engines.
In addition to its pharmaceutical applications, 2-{(benzyloxy)carbonylamino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid is also studied for its potential in material science. Its hybrid structure, combining aromatic and heterocyclic components, offers unique properties for designing functional materials. Researchers are investigating its use in coordination chemistry and catalysis, addressing the increasing interest in sustainable chemical processes.
The synthesis of CAS No. 1697663-59-4 involves multi-step organic reactions, often starting from commercially available 1,5-dimethyl-1H-pyrazole-4-carboxylic acid. Advanced techniques like NMR spectroscopy and high-performance liquid chromatography (HPLC) are employed to ensure purity and quality. These methods are critical for meeting the stringent requirements of pharmaceutical-grade compounds, a topic highly searched by quality control professionals.
Market trends indicate a steady demand for 2-{(benzyloxy)carbonylamino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid, driven by the expansion of the biopharmaceutical industry and the need for innovative drug candidates. Suppliers and manufacturers are focusing on scalable production methods to cater to research institutions and pharmaceutical companies. This aligns with the broader industry shift toward green chemistry and cost-effective synthesis, frequently discussed in recent publications.
For researchers and chemists working with pyrazole derivatives, understanding the stability and storage conditions of CAS No. 1697663-59-4 is essential. The compound is typically stored under inert conditions to prevent degradation, a common query among laboratory technicians. Proper handling ensures consistent performance in downstream applications, such as peptide coupling reactions and bioconjugation.
In summary, 2-{(benzyloxy)carbonylamino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 1697663-59-4) is a versatile compound with broad applications in drug discovery, material science, and chemical synthesis. Its unique properties and growing relevance in research make it a valuable asset for scientists and industry professionals. By staying updated on the latest advancements and market trends, stakeholders can leverage its potential for innovative solutions.
1697663-59-4 (2-{(benzyloxy)carbonylamino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)